Cas no 890100-07-9 (4-Acetoxy-2',3'-dichlorobenzophenone)

• Product Name: 4-Acetoxy-2',3'-dichlorobenzophenone
• CAS No: 890100-07-9
• MF: C₁₅H₁₀Cl₂O₃
• MW: 309.144102573395
• CID: 872976
• PubChem ID: 24723037
• Update Time: 2025-04-19

4-Acetoxy-2',3'-dichlorobenzophenone Chemical and Physical Properties

Names and Identifiers

• [4-(2,3-dichlorobenzoyl)phenyl] acetate
• 4-ACETOXY-2',3'-DICHLOROBENZOPHENONE
• DTXSID00641730
• MFCD07698983
• 4-(2,3-Dichlorobenzoyl)phenyl acetate
• AKOS016018508
• 890100-07-9
• 4-Acetoxy-2',3'-dichlorobenzophenone

• MDL： MFCD07698983
• Inchi： 1S/C15H10Cl2O3/c1-9(18)20-11-7-5-10(6-8-11)15(19)12-3-2-4-13(16)14(12)17/h2-8H,1H3
• InChI Key： WSVHCSSYEJYAON-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C1C=CC(=CC=1)OC(C)=O)=O)Cl

Computed Properties

• Exact Mass: 308.0006996g/mol
• Monoisotopic Mass: 308.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones